Cas no 147974-34-3 (1-Piperidinecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester, (2R)-)
147974-34-3 structure
Product Name:1-Piperidinecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester, (2R)-
CAS No:147974-34-3
MF:C13H25NO2
MW:227.343104124069
CID:1319342
PubChem ID:11831166
Update Time:2025-04-20
1-Piperidinecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester, (2R)-
- (R)-(-)-N-Boc-coniine
- 147974-34-3
- SCHEMBL20828130
- (R)-tert-Butyl 2-propylpiperidine-1-carboxylate
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- Inchi: 1S/C13H25NO2/c1-5-8-11-9-6-7-10-14(11)12(15)16-13(2,3)4/h11H,5-10H2,1-4H3
- InChI Key: BSJFWSMKEACQPT-UHFFFAOYSA-N
- SMILES: CCCC1N(C(OC(C)(C)C)=O)CCCC1
Computed Properties
- Exact Mass: 227.18865
- Monoisotopic Mass: 227.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
1-Piperidinecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester, (2R)- Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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